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Compound Focus: 1-Ethoxypent-1-ene

CAS No.: 5909-75-1

Cat. No.: S6595720

Get Quote

The table below summarizes the key identifying information and physical properties for 1-Ethoxypent-1-

ene, which are crucial for selecting and developing a purification protocol [1] [2].

Property Value

CAS Number 5909-75-1 [1]

IUPAC Name 1-ethoxypent-1-ene [1]

Other Names 5-Ethoxy-1-pentene [2]

Molecular Formula C₇H₁₄O [1] [2]

Molecular Weight 114.19 g/mol [1]

Canonical SMILES CCCC=COCC [1]

Boiling Point Not specified in results

Density Not specified in results
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Due to the lack of specific methods, purifying 1-Ethoxypent-1-ene will require method development based

on its chemical properties. The following workflow outlines a logical approach to separate and purify this

compound from a typical reaction mixture.

Crude Reaction Mixture
Containing 1-Ethoxypent-1-ene

Step 1: Preliminary Separation
(Liquid-Liquid Extraction)

Step 2: Bulk Purification
(Distillation or Flash Chromatography)

Step 3: Final Polishing
(Drying and Filtration)

Purified 1-Ethoxypent-1-ene

Click to download full resolution via product page

Step 1: Preliminary Separation

Liquid-Liquid Extraction: This is often the first step to separate the organic product from water-
soluble impurities, catalysts, or salts. Based on its structure, 1-Ethoxypent-1-ene will be soluble in

common organic solvents like diethyl ether or ethyl acetate. You would shake the crude mixture with
one of these solvents and an aqueous solution in a separatory funnel. The target compound will

partition into the organic layer, which can then be separated and collected [3].

Step 2: Bulk Purification
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This is the key step for removing the main impurities, which are likely to be unreacted starting materials or

side products.

Distillation: This is a highly recommended technique for purifying liquid organic compounds. Given
that one of its potential precursors, pent-1-ene, has a very low boiling point of 29.9°C [4], distillation is

an excellent choice. You can separate 1-Ethoxypent-1-ene from other components based on
differences in their boiling points.

Flash Chromatography: If the impurities have similar boiling points, flash chromatography can be
more effective. This technique separates compounds based on their polarity. The ether functional

group in 1-Ethoxypent-1-ene gives it moderate polarity, which can be exploited to separate it from
non-polar (e.g., hydrocarbon chains) or highly polar impurities [3].

Step 3: Final Polishing

Drying and Filtration: After the bulk purification, the sample may contain trace amounts of water. To

remove this, you can add a small amount of a drying agent (such as anhydrous magnesium sulfate or
sodium sulfate) to the organic solution. Once the water is absorbed, the drying agent is removed by

filtration, leaving behind a dry, purified product [3].

Frequently Asked Questions

Q1: What are the likely major impurities when synthesizing 1-Ethoxypent-1-ene? The most common

impurities are typically unreacted starting materials. Based on its structure, these could include pent-1-ene

(CAS 109-67-1) [4] or ethanol. The by-product of the synthesis reaction could also be present.

Q2: How can I confirm the purity of my sample after purification?

Gas Chromatography (GC): This is the most direct method for assessing the purity of a volatile

liquid compound. It can show you a chromatogram with peaks for your target compound and any
remaining impurities.

Spectroscopic Methods: Techniques like Nuclear Magnetic Resonance (NMR) spectroscopy and
Infrared (IR) spectroscopy can confirm the molecular structure of the final product and indicate the

presence of characteristic functional groups from impurities [3].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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